Cas no 64000-46-0 (Benzonitrile, 4-[(dioctadecylamino)methyl]-)
64000-46-0 structure
Product Name:Benzonitrile, 4-[(dioctadecylamino)methyl]-
CAS No:64000-46-0
MF:C44H80N2
MW:637.119413375854
CID:1666246
Update Time:2024-09-03
Benzonitrile, 4-[(dioctadecylamino)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-[(dioctadecylamino)methyl]-
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- Inchi: 1S/C44H80N2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-46(42-44-37-35-43(41-45)36-38-44)40-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-38H,3-34,39-40,42H2,1-2H3
- InChI Key: ZGIIZHLVBWWHNV-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(CN(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC)C=C1
Computed Properties
- Exact Mass: 636.6326
Experimental Properties
- Density: 0.90±0.1 g/cm3(Predicted)
- Boiling Point: 685.9±38.0 °C(Predicted)
- PSA: 27.03
- pka: 8.42±0.50(Predicted)
Benzonitrile, 4-[(dioctadecylamino)methyl]- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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